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Compound of Interest

Compound Name: Chlorocyclobutane

Cat. No.: B072530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

liquid chlorocyclobutane. The information is presented to be a valuable resource for

researchers, scientists, and professionals in drug development who may use this compound as

a reagent or intermediate in synthesis. All quantitative data is summarized in clear, accessible

tables. Furthermore, detailed experimental protocols for determining these key physical

properties are provided, offering a practical reference for laboratory work.

Core Physical Properties of Chlorocyclobutane
Chlorocyclobutane (C₄H₇Cl) is a colorless liquid at room temperature.[1] Its physical

characteristics are crucial for its handling, storage, and application in various chemical

reactions. The following tables summarize the key physical properties of chlorocyclobutane.

Table 1: General and Molar Properties of Chlorocyclobutane

Property Value Reference(s)

Molecular Formula C₄H₇Cl [2][3]

Molecular Weight 90.55 g/mol [2][3]

Appearance Clear, colorless liquid [2][4]
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Table 2: Thermodynamic and Physical Constants of Chlorocyclobutane

Property Value Conditions Reference(s)

Boiling Point 83 °C at 760 mmHg [2][4]

Melting Point 155-156 °C - [2]

Note: This value

appears unusually

high and may be

anomalous. Other

sources do not

provide a melting

point.

Density 0.991 g/mL at 25 °C [2][4]

Refractive Index 1.436 n20/D [2]

1.435-1.437 n20/D [4]

Vapor Pressure 85.6 mmHg at 25 °C [2]

Water Solubility Insoluble - [2]

Viscosity Data not available - -

Surface Tension Data not available - -

Experimental Protocols
Detailed experimental procedures are essential for the accurate and reproducible

determination of physical properties. While specific documented protocols for

chlorocyclobutane are not readily available, the following standard methodologies are

applicable for its characterization.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a volatile organic compound like chlorocyclobutane, two common methods are
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distillation and the Thiele tube method.[5][6]

a) Simple Distillation:

This method is suitable for determining the boiling point of a pure liquid.[6]

Apparatus: A round-bottom flask, a condenser, a receiving flask, a thermometer, and a

heating mantle.

Procedure:

Place a small volume of chlorocyclobutane and a boiling chip in the round-bottom flask.

Assemble the distillation apparatus. The thermometer bulb should be positioned just below

the side arm of the distillation head to accurately measure the temperature of the vapor

that is in equilibrium with the boiling liquid.

Begin heating the flask gently.

Record the temperature at which the liquid begins to boil and a steady stream of distillate

is collected in the receiving flask. This constant temperature is the boiling point.[7]

b) Thiele Tube Method:

This micro-method is ideal when only a small amount of the substance is available.[5]

Apparatus: A Thiele tube, a thermometer, a small test tube, a capillary tube sealed at one

end, and mineral oil.

Procedure:

A few drops of chlorocyclobutane are placed in the small test tube.

The capillary tube is placed in the test tube with its open end down.

The test tube is attached to the thermometer.

The assembly is placed in the Thiele tube containing mineral oil.
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The Thiele tube is heated gently. As the temperature rises, a stream of bubbles will

emerge from the capillary tube.

The heating is stopped, and the temperature at which the liquid is drawn into the capillary

tube is recorded as the boiling point.[8]

Density Measurement
Density is the mass per unit volume of a substance. It can be determined accurately using a

pycnometer or by direct mass and volume measurements.

a) Pycnometer Method:

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), an analytical balance.

Procedure:

The mass of the clean, dry pycnometer is determined.

The pycnometer is filled with chlorocyclobutane, ensuring no air bubbles are trapped.

The stopper is inserted, and any excess liquid is wiped off.

The mass of the pycnometer filled with the liquid is measured.

The volume of the pycnometer is determined by repeating the procedure with a liquid of

known density, such as deionized water.

The density of chlorocyclobutane is calculated by dividing the mass of the liquid by the

volume of the pycnometer.

b) Mass and Volume Measurement:

Apparatus: A graduated cylinder or a volumetric pipette, and an analytical balance.[9][10]

Procedure:
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A known volume of chlorocyclobutane is accurately measured using a graduated

cylinder or a volumetric pipette.[10]

The mass of this volume is determined using an analytical balance.[10]

The density is calculated by dividing the mass by the volume.[11]

Refractive Index Measurement
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property of a pure compound.[12]

Apparatus: An Abbe refractometer, a constant temperature water bath, and a sodium lamp

(for the D-line).[13]

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index.

A few drops of chlorocyclobutane are placed on the prism of the refractometer.[13]

The prisms are closed and the instrument is adjusted to bring the dividing line between the

light and dark fields into sharp focus.

The refractive index is read from the scale.

The temperature should be controlled and recorded as the refractive index is temperature-

dependent.

Viscosity Measurement (General Procedure)
Viscosity is a measure of a fluid's resistance to flow.[14] For a low-viscosity liquid like

chlorocyclobutane is expected to be, a capillary viscometer would be suitable.[15][16]

Apparatus: An Ostwald or Ubbelohde viscometer, a constant temperature bath, and a

stopwatch.[15]

Procedure:
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A known volume of chlorocyclobutane is introduced into the viscometer.

The viscometer is placed in a constant temperature bath until the liquid reaches thermal

equilibrium.

The liquid is drawn up one arm of the viscometer by suction.

The time taken for the liquid to flow between two marked points on the viscometer is

measured.

The kinematic viscosity is calculated by multiplying the flow time by the calibration

constant of the viscometer. The dynamic viscosity can then be calculated by multiplying

the kinematic viscosity by the density of the liquid.

Surface Tension Measurement (General Procedure)
Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area

possible.[17][18] The Du Noüy ring method or the Wilhelmy plate method are common

techniques for its measurement.[19][20][21]

Apparatus: A tensiometer with a platinum ring (Du Noüy) or a platinum plate (Wilhelmy).

Procedure (Du Noüy Ring Method):

A platinum ring is submerged in the chlorocyclobutane.

The force required to pull the ring through the surface of the liquid is measured by the

tensiometer.

The surface tension is calculated from this force, considering the dimensions of the ring.

Interrelation of Physical Properties
The physical properties of a liquid are interconnected and are fundamentally governed by the

strength of its intermolecular forces.
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Interrelation of Physical Properties of Chlorocyclobutane
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Caption: Relationship between intermolecular forces and key physical properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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